1,10-Diphenyldecane-1,3,8,10-tetrone

• CAS No.: 61551-94-8
• Molecular Formula: C22H22O4
• Molecular Weight: 350.4 g/mol
• IUPAC Name: 1,10-diphenyldecane-1,3,8,10-tetrone
• InChI: InChI=1S/C22H22O4/c23-19(15-21(25)17-9-3-1-4-10-17)13-7-8-14-20(24)16-22(26)18-11-5-2-6-12-18/h1-6,9-12H,7-8,13-16H2
• InChI Key: VHLQKIOHUNHEHG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)CC(=O)CCCCC(=O)CC(=O)C2=CC=CC=C2

Description

1,10-Diphenyldecane-1,3,8,10-tetrone is an organic compound with the molecular formula C22H22O4 and a molecular weight of 350.408 g/mol It is characterized by the presence of two phenyl groups attached to a decane backbone with four ketone functionalities at positions 1, 3, 8, and 10

Preparation Methods

Synthetic Routes and Reaction Conditions: 1,10-Diphenyldecane-1,3,8,10-tetrone can be synthesized through a multi-step organic synthesis process. One common method involves the condensation of benzaldehyde with a suitable diketone precursor under acidic or basic conditions, followed by oxidation to introduce the ketone functionalities .

Industrial Production Methods: Industrial production of this compound typically involves large-scale organic synthesis techniques, utilizing readily available starting materials and optimizing reaction conditions to maximize yield and purity. The process may include steps such as distillation, recrystallization, and chromatography for purification .

Chemical Reactions Analysis

Types of Reactions: 1,10-Diphenyldecane-1,3,8,10-tetrone undergoes various chemical reactions, including:

Oxidation: The compound can be further oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can convert the ketone groups to alcohols or other reduced forms.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are often used.

Substitution: Electrophilic aromatic substitution reactions typically involve reagents like halogens (Cl2, Br2) and nitrating agents (HNO3/H2SO4).

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or aldehydes, while reduction can produce alcohols .

Scientific Research Applications

1,10-Diphenyldecane-1,3,8,10-tetrone has several scientific research applications, including:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound’s structural features make it a candidate for studying enzyme interactions and metabolic pathways.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 1,10-diphenyldecane-1,3,8,10-tetrone exerts its effects involves interactions with molecular targets such as enzymes and receptors. The compound’s ketone functionalities allow it to participate in nucleophilic addition and other reactions, influencing biological pathways and processes .

Comparison with Similar Compounds

• 1,4-Diphenylbutane-1,4-dione
• 1,3,8,10-Decanetetrone
• 1,10-Diphenyl-decane-1,3,8,10-tetraone

Comparison: 1,10-Diphenyldecane-1,3,8,10-tetrone is unique due to its specific arrangement of phenyl groups and ketone functionalities.